Cas no 799241-62-6 (L-Serine, glycylglycyl-L-serylglycylglycylglycylglycyl-)

L-Serine, glycylglycyl-L-serylglycylglycylglycylglycyl- structure
799241-62-6 structure
Product Name:L-Serine, glycylglycyl-L-serylglycylglycylglycylglycyl-
CAS No:799241-62-6
MF:C18H30N8O11
MW:534.477803707123
CID:531459
PubChem ID:71402480
Update Time:2025-04-19

L-Serine, glycylglycyl-L-serylglycylglycylglycylglycyl- Chemical and Physical Properties

Names and Identifiers

    • L-Serine, glycylglycyl-L-serylglycylglycylglycylglycyl-
    • (2S)-2-[[2-[[2-[[2-[[2-[[(2S)-2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-hydroxypropanoyl]amino]acetyl]amino]acetyl]amino]acetyl]amino]acetyl]amino]-3-hydroxypropanoic acid
    • DTXSID90823442
    • Glycylglycyl-L-serylglycylglycylglycylglycyl-L-serine
    • 799241-62-6
    • Inchi: 1S/C18H30N8O11/c19-1-11(29)20-5-15(33)25-9(7-27)17(35)24-4-14(32)22-2-12(30)21-3-13(31)23-6-16(34)26-10(8-28)18(36)37/h9-10,27-28H,1-8,19H2,(H,20,29)(H,21,30)(H,22,32)(H,23,31)(H,24,35)(H,25,33)(H,26,34)(H,36,37)/t9-,10-/m0/s1
    • InChI Key: NYEVMLMNYLHWPK-UWVGGRQHSA-N
    • SMILES: OC[C@@H](C(NCC(NCC(NCC(NCC(N[C@H](C(=O)O)CO)=O)=O)=O)=O)=O)NC(CNC(CN)=O)=O

Computed Properties

  • Exact Mass: 534.20340380g/mol
  • Monoisotopic Mass: 534.20340380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 17
  • Complexity: 867
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -9.3
  • Topological Polar Surface Area: 308Ų
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